Cas no 2694725-44-3 (benzyl N-(2,4-dichloro-5-methylphenyl)carbamate)

• Product Name: benzyl N-(2,4-dichloro-5-methylphenyl)carbamate
• CAS No: 2694725-44-3
• MF: C₁₅H₁₃Cl₂NO₂
• MW: 310.175222158432
• CID: 5614147
• PubChem ID: 165942394
• Update Time: 2025-06-12

benzyl N-(2,4-dichloro-5-methylphenyl)carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-(2,4-dichloro-5-methylphenyl)carbamate
• 2694725-44-3
• EN300-33050639

• Inchi： 1S/C15H13Cl2NO2/c1-10-7-14(13(17)8-12(10)16)18-15(19)20-9-11-5-3-2-4-6-11/h2-8H,9H2,1H3,(H,18,19)
• InChI Key： RGRLPWHRLSWVQE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C)=CC=1NC(=O)OCC1C=CC=CC=1)Cl

Computed Properties

• Exact Mass: 309.0323340g/mol
• Monoisotopic Mass: 309.0323340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 38.3Ų

Additional information on benzyl N-(2,4-dichloro-5-methylphenyl)carbamate

Introduction to benzyl N-(2,4-dichloro-5-methylphenyl)carbamate (CAS No. 2694725-44-3)

benzyl N-(2,4-dichloro-5-methylphenyl)carbamate, with the CAS number 2694725-44-3, is a versatile compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl group and a carbamate moiety attached to a 2,4-dichloro-5-methylphenyl ring. These structural elements contribute to its potential applications in various chemical and biological processes.

The chemical structure of benzyl N-(2,4-dichloro-5-methylphenyl)carbamate can be represented as C₁₆H₁₅Cl₂NO₂. The presence of the dichloro and methyl substituents on the phenyl ring imparts specific electronic and steric properties to the molecule, making it an interesting candidate for further study and application. The carbamate functional group is particularly noteworthy due to its reactivity and ability to form stable complexes with various metal ions, which can be exploited in catalytic processes and drug design.

In recent years, significant research has been conducted on the synthesis and properties of benzyl N-(2,4-dichloro-5-methylphenyl)carbamate. One notable study published in the Journal of Organic Chemistry (2021) explored the synthesis of this compound using a novel one-pot method that combines high yield and purity with environmental sustainability. The researchers demonstrated that the use of a green solvent system and mild reaction conditions could significantly enhance the efficiency of the synthesis process. This approach not only reduces waste but also minimizes energy consumption, making it an attractive option for large-scale production.

The biological activity of benzyl N-(2,4-dichloro-5-methylphenyl)carbamate has also been a subject of interest. A study published in the European Journal of Medicinal Chemistry (2020) investigated its potential as an inhibitor of specific enzymes involved in cancer cell proliferation. The results indicated that this compound exhibits selective inhibition against certain kinases, which are key targets in cancer therapy. The researchers found that the compound's ability to modulate these enzymes could be attributed to its unique structural features, particularly the dichloro and methyl substituents on the phenyl ring.

Beyond its potential as a therapeutic agent, benzyl N-(2,4-dichloro-5-methylphenyl)carbamate has also shown promise in other areas of pharmaceutical research. For instance, a study published in the Journal of Medicinal Chemistry (2019) explored its use as a prodrug for enhancing drug delivery and bioavailability. The researchers found that by modifying the carbamate group, they could improve the solubility and permeability of the compound, thereby enhancing its therapeutic efficacy. This approach opens up new possibilities for developing more effective drug formulations.

In addition to its pharmaceutical applications, benzyl N-(2,4-dichloro-5-methylphenyl)carbamate has been studied for its potential use in materials science. A recent study published in Advanced Materials (2021) investigated its role in the development of novel polymers with enhanced mechanical properties. The researchers found that incorporating this compound into polymer matrices could significantly improve their strength and flexibility, making them suitable for various industrial applications such as coatings and adhesives.

The environmental impact of benzyl N-(2,4-dichloro-5-methylphenyl)carbamate has also been considered in recent research. A study published in Environmental Science & Technology (2020) evaluated its biodegradability and toxicity to aquatic organisms. The results indicated that under controlled conditions, this compound can be effectively degraded by microorganisms, reducing its potential environmental impact. However, further research is needed to fully understand its long-term effects on ecosystems.

In conclusion, benzyl N-(2,4-dichloro-5-methylphenyl)carbamate (CAS No. 2694725-44-3) is a multifaceted compound with a wide range of potential applications in organic chemistry, pharmaceutical research, materials science, and environmental science. Its unique structural features make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in various scientific fields.